Cas no 5490-48-2 (9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)-)
5490-48-2 structure
Product Name:9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)-
CAS No:5490-48-2
MF:C18H16O6
MW:328.316045761108
CID:1592249
PubChem ID:10404212
Update Time:2025-04-21
9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)-
- 1,3,5,6-tetrahydroxy-2-(3-methylbut-2-enyl)xanthen-9-one
- CHEMBL3422285
- 2-(3,3-dimethylallyl)-1,3,5,6-tetrahydroxyxanthone
- 5490-48-2
- SCHEMBL24075573
- DTXSID80439410
- 1,3,5,6-Tetrahydroxy-2-prenylxanthone
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- Inchi: 1S/C18H16O6/c1-8(2)3-4-9-12(20)7-13-14(15(9)21)16(22)10-5-6-11(19)17(23)18(10)24-13/h3,5-7,19-21,23H,4H2,1-2H3
- InChI Key: NPQLJYVRPMRCAL-UHFFFAOYSA-N
- SMILES: O1C2C(=C(C=CC=2C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)O)O
Computed Properties
- Exact Mass: 328.09468
- Monoisotopic Mass: 328.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.22
9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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